Cas no 1267008-06-9 (1-2-(dimethylamino)ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile)

• Product Name: 1-2-(dimethylamino)ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile
• CAS No: 1267008-06-9
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• MDL: MFCD19318165
• CID: 1011261
• PubChem ID: 74890597
• Update Time: 2025-04-20

1-2-(dimethylamino)ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1-[2-(dimethylamino)ethyl]-1,2-dihydro-4,6-dimethyl-2-oxo-
• 1-(2-Dimethylamino-ethyl)-4,6-dimethyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• 1-[2-(DIMETHYLAMINO)ETHYL]-4,6-DIMETHYL-2-OXOPYRIDINE-3-CARBONITRILE
• CS-0342171
• SB32568
• STL478408
• MFCD19318165
• 1-[2-(dimethylamino)ethyl]-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 1-(2-(Dimethylamino)ethyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 1267008-06-9
• DB-258689
• 1-2-(dimethylamino)ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile

• MDL： MFCD19318165
• Inchi： 1S/C12H17N3O/c1-9-7-10(2)15(6-5-14(3)4)12(16)11(9)8-13/h7H,5-6H2,1-4H3
• InChI Key： RCQMFGPGGFEDCE-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C)C=C(C)N1CCN(C)C

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.3Ų